RCS-4 N-(4-hydroxypentyl) metabolite
RCS-4 N-(4-hydroxypentyl) metabolite
RCS-4 is structurally similar to certain JWH compounds, synthetic cannabinoids used in herbal mixtures. RCS-4 itself has been identified in herbal mixtures. RCS-4 N-(4-hydroxypentyl) metabolite is a potential metabolite of RCS-4.
Brand Name:
Vulcanchem
CAS No.:
1448893-03-5
VCID:
VC0121038
InChI:
InChI=1S/C21H23NO3/c1-15(23)6-5-13-22-14-19(18-7-3-4-8-20(18)22)21(24)16-9-11-17(25-2)12-10-16/h3-4,7-12,14-15,23H,5-6,13H2,1-2H3
SMILES:
CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)OC)O
Molecular Formula:
C21H23NO3
Molecular Weight:
337.4
RCS-4 N-(4-hydroxypentyl) metabolite
CAS No.: 1448893-03-5
Reference Standards
VCID: VC0121038
Molecular Formula: C21H23NO3
Molecular Weight: 337.4
CAS No. | 1448893-03-5 |
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Product Name | RCS-4 N-(4-hydroxypentyl) metabolite |
Molecular Formula | C21H23NO3 |
Molecular Weight | 337.4 |
IUPAC Name | [1-(4-hydroxypentyl)indol-3-yl]-(4-methoxyphenyl)methanone |
Standard InChI | InChI=1S/C21H23NO3/c1-15(23)6-5-13-22-14-19(18-7-3-4-8-20(18)22)21(24)16-9-11-17(25-2)12-10-16/h3-4,7-12,14-15,23H,5-6,13H2,1-2H3 |
Standard InChIKey | OAAZEFGKZWEFTG-UHFFFAOYSA-N |
SMILES | CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)OC)O |
Description | RCS-4 is structurally similar to certain JWH compounds, synthetic cannabinoids used in herbal mixtures. RCS-4 itself has been identified in herbal mixtures. RCS-4 N-(4-hydroxypentyl) metabolite is a potential metabolite of RCS-4. |
Synonyms | (1-(4-hydroxypentyl)-1H-indol-3-yl)(4-methoxyphenyl)methanone |
Reference | 1.Kikura-Hanajiri, R.,Uchiyama, N., and Goda, Y. Survey of current trends in the abuse of psychotropic substances and plants in Japan. Leg.Med.(Tokyo) 13(3), 109-115 (2011). |
PubChem Compound | 89973121 |
Last Modified | Nov 11 2021 |
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